Cas no 2740-52-5 (Anagestone)

• Product Name: Anagestone
• CAS No: 2740-52-5
• MF: C₂₂H₃₄O₂
• MW: 330.504167079926
• CID: 266950
• PubChem ID: 160650
• Update Time: 2025-04-19

Anagestone Chemical and Physical Properties

Names and Identifiers

• Anagestone
• 1-[(6S,8R,9S,10R,13S,14S,17R)-17-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
• anagesterone
• S8FB38IU3G
• Anagestona
• Anagestonum
• Anagestone [INN]
• Anagestonum [INN-Latin]
• Anagestona [INN-Spanish]
• Q27289050
• NS00121526
• ANAGESTONE [WHO-DD]
• DTXSID001043405
• 17-Hydroxy-6alpha-methyl-4-pregnen-20-on
• Pregn-4-en-20-one, 17-hydroxy-6alpha-methyl-
• SCHEMBL147582
• 17-HYDROXY-6.ALPHA.-METHYLPREGN-4-EN-20-ONE
• UNII-S8FB38IU3G
• ANAGESTONE [MI]
• 17-Hydroxy-6alpha-methylpregn-4-en-20-one
• 2740-52-5

• Inchi： 1S/C22H34O2/c1-14-13-16-18(20(3)10-6-5-7-17(14)20)8-11-21(4)19(16)9-12-22(21,24)15(2)23/h7,14,16,18-19,24H,5-6,8-13H2,1-4H3/t14-,16+,18-,19-,20-,21-,22-/m0/s1
• InChI Key： GAIHSQSRHYQICG-DACBVQKSSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CCCC[C@]4(C)[C@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 330.25600
• Monoisotopic Mass: 330.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Melting Point: 190-193°
• PSA: 37.30000
• LogP: 4.90540
• Specific Rotation: D20 +51° (in chloroform)